3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% (3CP5HBA), is a phenolic compound derived from benzoic acid, a naturally occurring carboxylic acid found in many plants and animals. It is widely used in the synthesis of pharmaceuticals, cosmetics, and other industrial applications. 3CP5HBA is also used in scientific research, especially in the field of biochemistry and physiology.
Mechanism of Action
3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to act as an antioxidant and free radical scavenger. It can scavenge reactive oxygen species (ROS) and reactive nitrogen species (RNS) and can protect cells from oxidative damage. It can also inhibit the activity of certain enzymes involved in metabolic pathways, such as cytochrome P450 enzymes.
Biochemical and Physiological Effects
3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to have several biochemical and physiological effects. It can protect cells from oxidative damage, inhibit the activity of certain enzymes, and modulate the expression of certain genes. It has also been shown to have anti-inflammatory and anti-cancer properties, as well as to protect against certain neurological diseases.
Advantages and Limitations for Lab Experiments
3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% has several advantages for lab experiments. It is relatively inexpensive, easy to synthesize, and can be used in a variety of applications. However, it is also limited in its use. It is not very soluble in water and may not be suitable for certain biochemical or physiological studies. In addition, the concentrations used in lab experiments must be carefully monitored in order to avoid toxic effects.
Future Directions
There are several potential future directions for 3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% research. It could be used to study the effects of oxidative stress on cells and to investigate the role of antioxidants in protecting cells from damage. It could also be used to study the role of certain enzymes in metabolic pathways, and to investigate the effects of certain drugs on cellular processes. In addition, 3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% could be used to investigate the effects of certain drugs on the immune system, as well as to investigate the effects of certain hormones on cellular processes. Finally, it could be used to investigate the effects of certain chemicals on cellular processes, as well as to investigate the effects of certain drugs on the development and progression of certain diseases.
Synthesis Methods
3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% can be synthesized from benzoic acid by a two-step process. In the first step, benzoic acid is reacted with acetic anhydride and pyridine to form 3-acetylamino-5-hydroxybenzoic acid. In the second step, this intermediate is then reacted with sodium hydroxide to produce 3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95%. This method is simple and efficient, and it can produce high yields of 3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95%.
Scientific Research Applications
3-(3-Carboxyphenyl)-5-hydroxybenzoic acid, 95% is widely used in scientific research, especially in the field of biochemistry and physiology. It has been used to study the effects of oxidative stress on cells and to investigate the role of antioxidants in protecting cells from damage. It has also been used to study the role of certain enzymes in metabolic pathways, and to investigate the effects of certain drugs on cellular processes.
properties
IUPAC Name |
3-(3-carboxyphenyl)-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O5/c15-12-6-10(5-11(7-12)14(18)19)8-2-1-3-9(4-8)13(16)17/h1-7,15H,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZSKXBUIZRMGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20689891 |
Source
|
| Record name | 5-Hydroxy[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-18-6 |
Source
|
| Record name | 5-Hydroxy[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20689891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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